Cas no 951885-47-5 (4-bromo-4'-(ethylthio)benzophenone)

• Product Name: 4-bromo-4'-(ethylthio)benzophenone
• CAS No: 951885-47-5
• MF: C₁₅H₁₃BrOS
• MW: 321.232122182846
• MDL: MFCD06201452
• CID: 1987533
• PubChem ID: 24723215
• Update Time: 2025-10-28

4-bromo-4'-(ethylthio)benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-bromo-4'-(ethylthio)benzophenone
• DTXSID601250715
• CS-0362972
• 951885-47-5
• (4-Bromophenyl)[4-(ethylthio)phenyl]methanone
• (4-bromophenyl)(4-(ethylthio)phenyl)methanone
• AKOS016018407
• (4-bromophenyl)-(4-ethylsulfanylphenyl)methanone

• MDL： MFCD06201452
• Inchi： 1S/C15H13BrOS/c1-2-18-14-9-5-12(6-10-14)15(17)11-3-7-13(16)8-4-11/h3-10H,2H2,1H3
• InChI Key： UCYOGWYAPVNCIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)SCC)=O

Computed Properties

• Exact Mass: 319.98700
• Monoisotopic Mass: 319.98705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.79210

Additional information on 4-bromo-4'-(ethylthio)benzophenone

Recent Advances in the Study of 4-bromo-4'-(ethylthio)benzophenone (CAS: 951885-47-5) in Chemical Biology and Pharmaceutical Research

4-bromo-4'-(ethylthio)benzophenone (CAS: 951885-47-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its brominated benzophenone core and ethylthio substituent, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its role as a versatile building block in organic synthesis, as well as its potential as a pharmacophore in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-bromo-4'-(ethylthio)benzophenone as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromine atom at the 4-position and the ethylthio group at the 4'-position provide excellent sites for further functionalization, allowing for the creation of diverse compound libraries. The study reported that derivatives of this compound showed promising inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range.

In the field of photopharmacology, a 2024 publication in ACS Chemical Biology highlighted the photophysical properties of 4-bromo-4'-(ethylthio)benzophenone. The research team found that this compound exhibits interesting light-responsive characteristics, making it a potential candidate for the development of photoactivatable drugs. The study particularly noted the compound's ability to undergo reversible photoisomerization, which could be exploited for spatiotemporal control of drug activity in therapeutic applications.

From a synthetic chemistry perspective, recent work published in Organic Letters (2024) has developed novel palladium-catalyzed cross-coupling reactions using 4-bromo-4'-(ethylthio)benzophenone as a substrate. The researchers established efficient protocols for Suzuki-Miyaura and Buchwald-Hartwig couplings, significantly expanding the utility of this compound in medicinal chemistry. These methodologies have enabled the rapid generation of structurally diverse analogs for structure-activity relationship studies.

Pharmacokinetic studies of 4-bromo-4'-(ethylthio)benzophenone derivatives have also progressed, as reported in a 2023 European Journal of Pharmaceutical Sciences article. The research demonstrated that strategic modification of the benzophenone scaffold can markedly improve metabolic stability and membrane permeability. Several optimized derivatives showed favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in preclinical models, suggesting their potential as drug candidates.

Looking forward, 4-bromo-4'-(ethylthio)benzophenone continues to be a valuable tool in chemical biology research. Its unique combination of synthetic accessibility and biological relevance positions it as an important scaffold for future drug discovery efforts. Ongoing research is exploring its applications in targeted protein degradation, allosteric modulator development, and as a fluorescent probe for biological imaging. The compound's versatility ensures it will remain a focus of investigation in the coming years.